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Compound of Interest

Compound Name: Sch 50910

CAS No.: 160415-08-7

Cat. No.: B12335027

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sch 50910 is a potent, selective, and competitive antagonist of the GABA-B receptor.[1] Its

ability to specifically block the inhibitory effects of GABA at the B-type receptor makes it a

valuable tool in neuroscience research and a potential lead compound in drug development for

various neurological and psychiatric disorders. These application notes provide detailed

protocols for the preparation of Sch 50910 stock solutions, along with essential information on

its mechanism of action, relevant signaling pathways, and a general experimental workflow for

its use in cell culture.

Physicochemical and Safety Data
A comprehensive understanding of the physical, chemical, and safety properties of Sch 50910
is crucial for its proper handling and use in experimental settings. The following tables

summarize key data for Sch 50910 (and its closely related analogue, SCH 50911, which is

often used interchangeably in research literature).

Table 1: Physicochemical Properties of Sch 50911
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Property Value Reference

Molecular Weight 173.21 g/mol

Chemical Formula C₈H₁₅NO₃

CAS Number 733717-87-8

Appearance Solid powder

Purity ≥98%

Solubility

Soluble in DMSO. Soluble to

100 mM in water and

phosphate-buffered saline.

Table 2: Recommended Storage Conditions

Form
Storage
Temperature

Duration
Recommendati
ons

Reference

Solid Compound -20°C

Long-term

(months to

years)

Desiccate to

prevent

degradation.

[2]

Stock Solution -20°C
Short-term (up to

1 month)

Store in tightly

sealed aliquots

to avoid freeze-

thaw cycles.

[2]

Stock Solution 0 - 4°C
Very short-term

(days to weeks)

For immediate

use.

Table 3: Safety and Handling Precautions
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Hazard Precaution Reference

General Handling

Use in a well-ventilated area.

Avoid inhalation of dust. Wear

appropriate personal protective

equipment (PPE), including

gloves, lab coat, and safety

glasses.

[3]

Skin Contact

May cause skin irritation. In

case of contact, immediately

wash with plenty of water.

[3]

Eye Contact

May cause eye irritation. In

case of contact, rinse

cautiously with water for

several minutes.

[3]

Ingestion

May be harmful if swallowed.

Seek medical attention if

symptoms occur.

[3]

Disposal

Dispose of waste in

accordance with local,

regional, and national

regulations.

Disclaimer:A specific Safety Data Sheet (SDS) for Sch 50910 was not available at the time of

this writing. The information provided is based on general laboratory safety practices and data

for similar compounds. It is imperative to obtain and consult the SDS provided by the supplier

before handling this compound.

Mechanism of Action and Signaling Pathway
Sch 50910 exerts its effects by acting as a competitive antagonist at the GABA-B receptor.

GABA-B receptors are G-protein coupled receptors (GPCRs) that mediate the slow and

prolonged inhibitory effects of GABA, the primary inhibitory neurotransmitter in the central

nervous system.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.oxfordlabfinechem.com/msds/(A-00652)%20GAMA%20AMINO%20BUTYRIC%20ACID%20(GABA)%20(P-Amino%20Butyric%20Acid).pdf
https://www.oxfordlabfinechem.com/msds/(A-00652)%20GAMA%20AMINO%20BUTYRIC%20ACID%20(GABA)%20(P-Amino%20Butyric%20Acid).pdf
https://www.oxfordlabfinechem.com/msds/(A-00652)%20GAMA%20AMINO%20BUTYRIC%20ACID%20(GABA)%20(P-Amino%20Butyric%20Acid).pdf
https://www.oxfordlabfinechem.com/msds/(A-00652)%20GAMA%20AMINO%20BUTYRIC%20ACID%20(GABA)%20(P-Amino%20Butyric%20Acid).pdf
https://www.benchchem.com/product/b12335027/docs?utm_src=pdf-body#application-notes-and-protocols-for-sch-50910
https://www.benchchem.com/product/b12335027/docs?utm_src=pdf-body#application-notes-and-protocols-for-sch-50910
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335027?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The GABA-B receptor is a heterodimer composed of two subunits: GABA-B1 and GABA-B2.

The binding of an agonist, such as GABA, to the GABA-B1 subunit induces a conformational

change that activates the associated Gi/o protein. This activation leads to the dissociation of

the Gα and Gβγ subunits, which then modulate the activity of downstream effectors.

Specifically, the Gβγ subunit can activate inwardly rectifying potassium (K+) channels, leading

to hyperpolarization of the cell membrane, and inhibit voltage-gated calcium (Ca2+) channels,

which reduces neurotransmitter release. The Gαi/o subunit inhibits adenylyl cyclase, leading to

a decrease in intracellular cyclic AMP (cAMP) levels.

Sch 50910 competitively binds to the GABA-B receptor, preventing the binding of GABA and

thereby blocking this signaling cascade.
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Figure 1. GABA-B Receptor Signaling Pathway and the inhibitory action of Sch 50910.

Protocols
Protocol 1: Preparation of a 10 mM Sch 50910 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Sch 50910 in dimethyl

sulfoxide (DMSO).
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Materials:

Sch 50910 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Procedure:

Pre-weighing Preparations:

Allow the vial of Sch 50910 powder to equilibrate to room temperature before opening to

prevent condensation of moisture.

Perform all handling of the solid compound in a chemical fume hood or a well-ventilated

area.

Weighing the Compound:

Carefully weigh out 1.73 mg of Sch 50910 powder using an analytical balance.

To calculate the amount of Sch 50910 needed for a different volume or concentration, use

the following formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x

Molecular Weight ( g/mol )

Dissolving the Compound:

Transfer the weighed Sch 50910 powder to a sterile microcentrifuge tube.

Add 1 mL of anhydrous, sterile DMSO to the tube.

Vortex the tube gently until the powder is completely dissolved. Visually inspect the

solution to ensure there are no undissolved particles.
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Aliquoting and Storage:

Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in

sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and your initials.

Store the aliquots at -20°C for long-term storage (up to one month is recommended).

Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
This protocol outlines the dilution of the 10 mM stock solution to prepare working solutions for

treating cells in culture. It is crucial to minimize the final concentration of DMSO in the cell

culture medium, as it can be toxic to cells at higher concentrations (typically, the final DMSO

concentration should be ≤ 0.1%).

Materials:

10 mM Sch 50910 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Determine the Final Working Concentration:

Decide on the final concentration(s) of Sch 50910 you wish to test in your experiment.

This will depend on the specific cell type and experimental design. A typical starting point

for a GABA-B antagonist might be in the low micromolar range.

Calculate the Dilution:
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Use the following formula to calculate the volume of stock solution needed: V₁C₁ = V₂C₂

Where:

V₁ = Volume of the stock solution to be added

C₁ = Concentration of the stock solution (10 mM)

V₂ = Final volume of the cell culture medium

C₂ = Desired final concentration of Sch 50910

Example: To prepare 1 mL of cell culture medium with a final Sch 50910 concentration of

10 µM:

V₁ = (1 mL x 10 µM) / 10,000 µM = 0.001 mL = 1 µL

In this case, you would add 1 µL of the 10 mM stock solution to 1 mL of cell culture

medium. The final DMSO concentration would be 0.1%.

Prepare the Working Solution:

Thaw an aliquot of the 10 mM Sch 50910 stock solution at room temperature.

In a sterile tube, add the calculated volume of the stock solution to the appropriate volume

of pre-warmed cell culture medium.

Mix gently by pipetting up and down or by brief vortexing.

Vehicle Control:

It is essential to include a vehicle control in your experiment. This control should contain

the same final concentration of DMSO as the treated samples but without the Sch 50910.

To prepare the vehicle control, add the same volume of DMSO as you added of the stock

solution to an equal volume of cell culture medium.

Experimental Workflow
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The following diagram illustrates a general workflow for utilizing a Sch 50910 stock solution in a

cell-based assay to investigate its effect on a specific cellular response.
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Figure 2. General experimental workflow for using Sch 50910 in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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